Cas no 35022-72-1 (Diquat Dipyridone)

• Product Name: Diquat Dipyridone
• CAS No: 35022-72-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1064802
• Update Time: 2025-05-22

Diquat Dipyridone Chemical and Physical Properties

Names and Identifiers

• Diquat Dipyridone

• Inchi： 1S/C12H10N2O2/c15-11-5-1-3-9-10-4-2-6-12(16)14(10)8-7-13(9)11/h1-6H,7-8H2
• InChI Key： KCTKVKNCYCXHMV-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C2C3=CC=CC(N3CCN21)=O

Additional information on Diquat Dipyridone

Diquat Dipyridone: A Comprehensive Overview

Diquat Dipyridone, also known by its CAS number 35022-72-1, is a widely recognized compound in the field of chemistry and agriculture. This compound has garnered significant attention due to its unique properties and applications. In recent years, advancements in research have shed new light on its potential uses and environmental impacts, making it a subject of interest for both scientists and industry professionals.

Diquat Dipyridone is a dicationic herbicide that operates by disrupting the photosynthetic process in plants. Its molecular structure, which includes two pyridine rings, plays a crucial role in its effectiveness as a herbicide. The compound's ability to target specific plant species has made it a valuable tool in agricultural pest management. Recent studies have explored the optimization of its application methods to enhance efficacy while minimizing environmental impact.

The CAS number 35022-72-1 is often referenced in scientific literature when discussing Diquat Dipyridone's chemical properties. Researchers have delved into its stability under various environmental conditions, revealing insights into its degradation pathways. These findings are critical for understanding how the compound interacts with soil and water ecosystems, particularly in agricultural settings.

One of the most notable developments in Diquat Dipyridone research involves its application in aquatic environments. Studies have demonstrated its effectiveness in controlling invasive plant species, which has significant implications for ecosystem management. However, concerns about its long-term effects on non-target organisms have prompted further investigation into its ecological footprint.

The synthesis of Diquat Dipyridone involves a multi-step chemical process that ensures the compound's purity and stability. Recent advancements in synthetic methodologies have improved yield rates and reduced production costs, making it more accessible for large-scale agricultural use.

In terms of safety, Diquat Dipyridone has been subjected to rigorous testing to assess its potential risks to human health and the environment. Regulatory bodies have established guidelines for its safe handling and application, ensuring that it meets international standards for agricultural chemicals.

Looking ahead, the future of Diquat Dipyridone lies in its ability to adapt to evolving agricultural needs. Researchers are exploring ways to enhance its selectivity, reducing its impact on beneficial plant species while maintaining its effectiveness against target weeds. Additionally, there is growing interest in combining Diquat Dipyridone with other compounds to create synergistic effects that improve overall pest control outcomes.

In conclusion, Diquat Dipyridone (CAS No. 35022-72-1) remains a pivotal compound in agricultural chemistry. Its versatility, combined with ongoing research into its applications and environmental impacts, ensures that it will continue to play a significant role in sustainable farming practices.